2-(2-chlorophenyl)-N-[2-(1H-imidazol-5-yl)ethyl]-4-methyl-1,3-thiazole-5-carboxamide

• IUPAC Name: 2-(2-chlorophenyl)-N-[2-(1H-imidazol-5-yl)ethyl]-4-methyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C16H15ClN4OS/c1-10-14(15(22)19-7-6-11-8-18-9-20-11)23-16(21-10)12-4-2-3-5-13(12)17/h2-5,8-9H,6-7H2,1H3,(H,18,20)(H,19,22)
• InChI Key: QSEKHDNPNCOAPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2Cl)C(=O)NCCC3=CN=CN3
• Molecular Formula: C16H15ClN4OS
• Molecular Weight: 346.8 g/mol

Description

The compound “2-(2-chlorophenyl)-N-[2-(1H-imidazol-5-yl)ethyl]-4-methyl-1,3-thiazole-5-carboxamide” is a complex organic molecule that contains several functional groups, including a chlorophenyl group, an imidazole ring, a thiazole ring, and a carboxamide group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, imidazoles and thiazoles are commonly synthesized through condensation reactions. The synthesis of substituted imidazoles has seen recent advances, with an emphasis on the bonds constructed during the formation of the imidazole.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the imidazole and thiazole rings, along with the chlorophenyl group and the carboxamide group. The exact structure would depend on the specific locations of these groups within the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of the functional groups present in the molecule. Imidazoles are known to participate in a variety of reactions, including nucleophilic substitutions and additions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. In general, compounds containing imidazole rings tend to be polar and may have the ability to form hydrogen bonds.

Future Directions

Future research could focus on elucidating the specific properties and potential applications of this compound. Given the known biological activity of many imidazole derivatives, this compound could be of interest in the development of new pharmaceuticals.

Mechanism of Action

Target of Action

It’s known that imidazole derivatives are key components to functional molecules used in a variety of applications . They have been deployed in traditional applications in pharmaceuticals and agrochemicals .

Mode of Action

Imidazole derivatives are known to interact with their targets in a variety of ways, depending on the specific functional groups present in the molecule .

Biochemical Pathways

Imidazole derivatives are known to be involved in a wide range of biochemical processes .

Result of Action

Imidazole derivatives are known to have a variety of effects at the molecular and cellular level, depending on their specific structure and the targets they interact with .